Cas no 70206-51-8 (2-(pyridin-3-ylmethyl)aminoethan-1-ol)

• Product Name: 2-(pyridin-3-ylmethyl)aminoethan-1-ol
• CAS No: 70206-51-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD02044390
• CID: 1072689
• PubChem ID: 3127274
• Update Time: 2025-09-27

2-(pyridin-3-ylmethyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(Pyridin-3-ylmethyl)-amino]-ethanol
• 2-((pyridin-3-ylmethyl)amino)ethanol
• 2-([3]Pyridylmethyl-amino)-aethanol
• 2-([3]pyridylmethyl-amino)-ethanol
• 2-(3-pyridylmethyl amino) ethanol
• 2-[(3-pyridylmethyl)amino]ethan-1-ol
• 2-[(pyridin-3-ylmethyl)amino]ethan-1-ol
• 2-[(pyridin-3-ylmethyl)amino]ethanol
• AC1MIVPJ
• AC1Q7D6C
• N-(2-hydroxyethyl)-3-picolylamine
• STK512764
• 70206-51-8
• EN300-69021
• DTXSID70389591
• Z90504502
• 2-(pyridin-3-ylmethylamino)ethanol
• AM101164
• 2-{[(pyridin-3-yl)methyl]amino}ethan-1-ol
• VCA20651
• FT-0704151
• SCHEMBL4051279
• AKOS000300963
• 2-[(pyridin-3-ylmethyl)-amino]-ethanol, AldrichCPR
• BAS 01184862
• G45885
• DA-19618
• 2-([(PYRIDIN-3-YL)METHYL]AMINO)ETHAN-1-OL
• 2-(pyridin-3-ylmethyl)aminoethan-1-ol

• MDL： MFCD02044390
• Inchi： 1S/C8H12N2O/c11-5-4-10-7-8-2-1-3-9-6-8/h1-3,6,10-11H,4-5,7H2
• InChI Key： QOBASENDLSYOKH-UHFFFAOYSA-N
• SMILES： OCCNCC1C=NC=CC=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 45.2Ų

2-(pyridin-3-ylmethyl)aminoethan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT